Cas no 5428-16-0 (4-cyclohexyl-2-(ethylamino)butanoic Acid)

5428-16-0 structure
Product name:4-cyclohexyl-2-(ethylamino)butanoic Acid
4-cyclohexyl-2-(ethylamino)butanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyclohexyl-2-(ethylamino)butanoic Acid
- AC1L5D9S
- AC1Q5SLR
- AG-J-32462
- AR-1G2034
- CTK5A0318
- NSC12809
- NSC-12809
- 5428-16-0
- DTXSID10279482
-
- Inchi: InChI=1S/C12H23NO2/c1-2-13-11(12(14)15)9-8-10-6-4-3-5-7-10/h10-11,13H,2-9H2,1H3,(H,14,15)
- InChI Key: VFJKDEWRRDXKOF-UHFFFAOYSA-N
- SMILES: CCNC(CCC1CCCCC1)C(=O)O
Computed Properties
- Exact Mass: 213.17299
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 2.80050
4-cyclohexyl-2-(ethylamino)butanoic Acid Related Literature
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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